2-[(1-Benzyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-ethanol

Specification

• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 2-[(1-benzylpyrrolidin-3-yl)methyl-propan-2-ylamino]ethanol
• Standard InChI: InChI=1S/C17H28N2O/c1-15(2)19(10-11-20)14-17-8-9-18(13-17)12-16-6-4-3-5-7-16/h3-7,15,17,20H,8-14H2,1-2H3
• Standard InChI Key: YWKRMJPLPIUQDH-UHFFFAOYSA-N
• SMILES: CC(C)N(CCO)CC1CCN(C1)CC2=CC=CC=C2
• Canonical SMILES: CC(C)N(CCO)CC1CCN(C1)CC2=CC=CC=C2

Introduction

2-[(1-Benzyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-ethanol is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a benzyl group, and an ethanolamine moiety. Its potential biological activities and applications in drug development make it an interesting subject for research.

Synthesis of 2-[(1-Benzyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-ethanol

The synthesis of this compound typically involves multiple steps, starting with pyrrolidine derivatives and benzyl halides. The specific conditions for each reaction step are crucial for optimizing yield and purity. Parameters such as temperature, pressure, and solvent choice are tailored to enhance reaction efficiency.

Synthesis Pathways

• Starting Materials: Pyrrolidine derivatives and benzyl halides are common starting materials.

• Reaction Conditions: Controlled conditions are necessary to form the desired product.

• Advanced Techniques: Continuous flow synthesis and high-pressure reactors may be used for industrial production to scale up while maintaining quality.

Potential Applications

2-[(1-Benzyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-ethanol is of interest for its potential therapeutic applications, particularly in treating neurological disorders. It may act as an inhibitor or activator of certain biological pathways, influencing neurotransmitter synthesis and affecting neurological functions.

Biological Activities

• Mechanism of Action: The compound interacts with specific biological targets such as enzymes or receptors within cellular systems.

• Therapeutic Potential: It has potential applications in treating neurological disorders due to its ability to modulate neurotransmitter synthesis.

Chemical Reactions and Stability

This compound can participate in various chemical reactions, including oxidation and reduction. Common reagents for these reactions include potassium permanganate and lithium aluminum hydride.

Similar Compounds

• 2-[((R)-1-Benzyl-pyrrolidin-3-yl)-ethyl-amino]-ethanol: This compound has a molecular weight of 248.36 g/mol and is also of interest in medicinal chemistry due to its unique structural features.